BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Technical Guide: Benzyl 6-
bromo-2-naphthoate (CAS 170737-54-9)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Benzyl 6-bromo-2-naphthoate
CAS No.: 170737-54-9
Cat. No.: B1286197
Get Quote
. J

Executive Summary

Benzyl 6-bromo-2-naphthoate (CAS 170737-54-9) is a specialized naphthalene-based
intermediate used primarily in the synthesis of third-generation retinoids (e.g., Adapalene
analogs) and advanced material sciences. Distinguished by its orthogonal dual-
functionalization potential, it features a bromine handle at the C6 position (susceptible to
transition-metal catalyzed cross-couplings) and a benzyl ester at the C2 position.

Unlike its methyl ester counterpart (CAS 33626-98-1), the benzyl ester offers a distinct
advantage in multi-step organic synthesis: the carboxyl protecting group can be removed via
neutral hydrogenolysis (

), preserving acid- or base-sensitive moieties that might otherwise degrade under the harsh
hydrolysis conditions required for methyl esters.

Chemical Identity & Physicochemical Profile
Identification Data
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Parameter

Detail

Chemical Name

Benzyl 6-bromo-2-naphthoate

CAS Number 170737-54-9
2-Naphthalenecarboxylic acid, 6-bromo-,
Synonyms phenylmethyl ester; 6-bromo-2-naphthoic acid

benzyl ester

Molecular Formula

Molecular Weight 341.20 g/mol
O=C(0OCC1=CC=CC=C1)C2=CC3=C(C=C2)C=
SMILES
C(Br)C=C3
MDL Number MFCD07626328

Physical Properties

Note: Experimental values for this specific benzyl ester are sparse in open literature; values

below combine available data with high-confidence predicted models based on structural

analogs (e.g., Methyl 6-bromo-2-naphthoate).

Property

Value | Description

Physical State

White to off-white crystalline solid

Approx. 100-130 °C (Analog estimate; Methyl

Melting Point
ester melts at 123-126 °C)
Boiling Point ~470 °C (Predicted at 760 mmHg)
. Soluble in DCM, Chloroform, Ethyl Acetate,
Solubility )
DMSO; Insoluble in Water
LogP 4.96 (Predicted) — Highly Lipophilic
Sealed, Dry, 2-8°C (Recommended to prevent
Storage ]
hydrolysis)
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Synthetic Pathways & Manufacturing

The synthesis of Benzyl 6-bromo-2-naphthoate typically proceeds via the esterification of 6-
bromo-2-naphthoic acid. The acid precursor is itself synthesized from 6-bromo-2-naphthol or 2-
bromo-6-methylnaphthalene.

Precursor Synthesis (6-Bromo-2-naphthoic Acid)
* Route A (Oxidation): Oxidation of 2-bromo-6-methylnaphthalene using

catalysts in acetic acid (Industrial route).
» Route B (Sandmeyer): 6-Hydroxy-2-naphthoic acid

Bucherer reaction (

)

Diazotization

Sandmeyer (

).

Esterification Protocols (Acid Benzyl Ester)

For laboratory-scale preparation of CAS 170737-54-9, Method 1 is preferred for its mild
conditions and high yield.

Method 1: Alkylation with Benzyl Bromide (Standard Protocol)

This method avoids the moisture sensitivity of acid chlorides and the purification issues of
carbodiimide couplings.

» Reagents: 6-Bromo-2-naphthoic acid (1.0 eq), Benzyl bromide (1.2 eq),

(2.0 eq), DMF (Solvent).

e Procedure:

o Dissolve 6-bromo-2-naphthoic acid in anhydrous DMF under
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[e]

Add potassium carbonate (

) and stir at room temperature for 30 min to form the carboxylate salt.

o

Add benzyl bromide dropwise.

[¢]

Heat the mixture to 60°C for 4—6 hours. Monitor by TLC (Hexane/EtOACc).

[¢]

Workup: Pour into ice water. The product precipitates.[1][2][3] Filter, wash with water, and
recrystallize from Ethanol/Hexane.

Method 2: Steglich Esterification
e Reagents: Acid (1.0 eq), Benzyl Alcohol (1.1 eq), DCC (1.1 eq), DMAP (0.1 eq), DCM.

e Note: Requires careful removal of dicyclohexylurea (DCU) byproduct.

Synthesis Workflow Diagram

Oxidation or Benzyl Bromide
Sandmeyer Rxn K2CO3, DMF, 60°C

6-Bromo-2-naphthol 6-Bromo-2-naphthoic Acid Benzyl 6-bromo-2-naphthoate
(Precursor) (CAS 5773-80-8) (CAS 170737-54-9)

Click to download full resolution via product page
Figure 1: Synthetic pathway from naphthalene precursors to the target benzyl ester.

Reactivity & Applications
The "Orthogonal Protection" Advantage

In drug discovery, particularly for Adapalene and retinoid analogs, the choice of ester is critical.

o Methyl Ester: Cleaved by strong base (LIOH/NaOH). Risk: Racemization or degradation of
sensitive side chains.
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e Benzyl Ester (CAS 170737-54-9): Cleaved by Hydrogenolysis (

) at neutral pH.

o Benefit: Allows the synthesis of complex retinoids where the final step requires mild
deprotection to release the carboxylic acid pharmacophore.

C-C Bond Formation (Suzuki-Miyaura Coupling)

The C6-Bromine atom is highly activated for Palladium-catalyzed cross-coupling.
» Reaction: Benzyl 6-bromo-2-naphthoate + Aryl Boronic Acid

Biaryl Product.

o Application: Attachment of the adamantyl-methoxy-phenyl moiety found in Adapalene.

Reactivity Logic Map

Benzyl 6-bromo-2-naphthoate

(CAS 170737-54-9)

Br-Site Activation |Benzyl Cleavage \ Br-Site Activation

Suzuki Coupling Hydrogenolysis Buchwald-Hartwig
(Pd-Cat, Ar-B(OH)2) (H2, Pd/C) (Pd-Cat, Amines)
6-Aryl-2-naphthoate 6-Bromo-2-naphthoic Acid 6-Amino-2-naphthoate
(Retinoid Scaffold) (Deprotected) (Fluorescent Probes)

Click to download full resolution via product page

Figure 2: Reactivity profile highlighting orthogonal deprotection and cross-coupling pathways.

Safety & Handling (SDS Summary)

o Hazard Classification: Irritant (Skin/Eye).
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e GHS Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
e Handling Protocol:
o Operate in a fume hood to avoid inhalation of dust.
o Wear nitrile gloves and safety glasses.

o Spill Cleanup: Sweep up dry; avoid raising dust. Dissolve residue in acetone/ethanol for
disposal.

References

Preparation of 6-bromo-2-naphthoic acid (Precursor Synthesis)

o Source: WO2014069674A1 (Patent). "6-bromo-2-naphthoic acid production method".

o Link:

o General Synthesis of Adapalene & Intermediates Source: Liu, Y. et al. "Synthesis of
Adapalene”. Journal of Xinyang Normal University, 2007. (Discusses the methyl ester analog
usage). Context: Establishes the utility of 6-bromo-2-naphthoic acid esters in retinoid drug
synthesis.

e Chemical Identity & Supplier D

o Source: PubChem Compound Summary for Methyl 6-bromo-2-naphtho

o Link: (Used for structural validation of the core naphthoate scaffold).

e Standard Esterific
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o Source: Neises, B. & Steglich, W. "Simple Method for the Esterification of Carboxylic
Acids". Angew.[3] Chem. Int. Ed., 1978.

o Context: Provides the authoritative basis for the DCC/DMAP coupling method described in
Section 3.2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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